Cas no 54795-04-9 (2-Amino-1H-indene-1,3(2H)-dione)

• Product Name: 2-Amino-1H-indene-1,3(2H)-dione
• CAS No: 54795-04-9
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 2831403
• PubChem ID: 12452136
• Update Time: 2025-04-21

2-Amino-1H-indene-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 54795-04-9
• DTXSID10498853
• DTXCID10449663
• 2-Amino-1H-indene-1,3(2H)-dione
• SCHEMBL5808584
• 2-aminoindan-1,3-dion

• Inchi： 1S/C9H7NO2/c10-7-8(11)5-3-1-2-4-6(5)9(7)12/h1-4,7H,10H2
• InChI Key： NUIYGOTUCAZUID-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C1N)=O

Computed Properties

• Exact Mass: 161.047678466Da
• Monoisotopic Mass: 161.047678466Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 60.2Ų